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Introduction
Fms-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase pivotal in the proliferation,

differentiation, and survival of hematopoietic stem and progenitor cells.[1] Activating mutations

in the FLT3 gene, such as internal tandem duplications (ITD) and point mutations in the

tyrosine kinase domain (TKD), are prevalent in Acute Myeloid Leukemia (AML) and are

associated with a poor prognosis.[2][3] These mutations lead to constitutive, ligand-

independent activation of the FLT3 signaling cascade, promoting uncontrolled cell growth and

survival.[4] Flt3-IN-31 is a potent small molecule inhibitor of FLT3 kinase activity, demonstrating

significant efficacy in preclinical models of FLT3-mutated AML.[5] This document provides

detailed protocols for in vitro assays to evaluate the activity of Flt3-IN-31.

Mechanism of Action
Flt3-IN-31 is an ATP-competitive inhibitor that targets the kinase domain of both wild-type (WT)

and mutated FLT3. By binding to the ATP-binding pocket, Flt3-IN-31 blocks the

autophosphorylation of the FLT3 receptor. This inhibition prevents the activation of downstream

signaling pathways critical for the proliferation and survival of leukemia cells, including the

PI3K/AKT, RAS/MAPK/ERK, and STAT5 pathways.[5] In cellular assays, Flt3-IN-31 has been

shown to effectively block the autophosphorylation of the FLT3 receptor at multiple tyrosine

residues (Tyr589, 591, and 842) and reduce the phosphorylation of downstream targets like

STAT5.
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Data Presentation
Table 1: Biochemical Activity of Flt3-IN-31

Target IC50 (nM)

FLT3 WT 13

FLT3 D835Y 8

Data sourced from MedchemExpress.[5]

Table 2: Cellular Activity of Flt3-IN-31
Cell Line Mutation Status GI50 (nM) Assay Duration

MV4-11 FLT3-ITD 2 72 hours

MOLM-13 FLT3-ITD 1 72 hours

Ba/F3 FLT3-ITD 34 72 hours

Ba/F3 Parental 1136 72 hours

Data sourced from MedchemExpress.[5]
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Caption: Flt3 Signaling Pathway and Inhibition by Flt3-IN-31.
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Biochemical Assay Cell-Based Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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